1,3,5-Tris(pyridin-4-ylethynyl)benzene
Overview
Description
1,3,5-Tris(pyridin-4-ylethynyl)benzene is a useful research compound. Its molecular formula is C27H15N3 and its molecular weight is 381.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Metallosupramolecular Cages
1,3,5-Tris(pyridin-4-ylethynyl)benzene and its derivatives have been used to generate [Pd6 L8 ]12+ octahedral cages. These cages exhibit molecular recognition properties and can interact with anionic sulfonates in a size-selective manner. They also show the ability to host multiple copies of neutral organic guests in mixed water-DMSO solvent systems (Kim et al., 2017).
2. Luminescent Materials
The compound has been used to create luminescent materials with potential applications in organic light-emitting devices (OLEDs). It can be attached to luminescent “Pt(pq)(C≡CtBu)” units, affecting their solution behavior and photophysical properties (Lalinde et al., 2014).
3. Supramolecular Engineering
This compound has been studied for its role in the concentration-dependent self-assembly of flat C3-symmetric molecules, forming ordered 2D nanostructures through hydrogen bonding. This has implications for the creation of nanoscale materials and devices (Ciesielski et al., 2013).
4. Co-assembly Structures
Research has also explored its co-assembly with a porphyrin derivative on surfaces. These studies are instrumental in understanding the assembly characteristics of porphyrin derivatives, which is crucial for the development of solar cells and nanodevices (Ma et al., 2021).
5. Porous Metal-Organic Frameworks
This compound has been used in the synthesis of porous metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, separation, and catalysis (Sun et al., 2006).
6. Prediction of Molecular Self-Assembly
Its use in computational models for predicting molecular self-assembly on surfaces provides a significant advancement in understanding and designing nanoscale patterns and architectures (El Garah et al., 2016).
Mechanism of Action
Target of Action
1,3,5-Tris(pyridin-4-ylethynyl)benzene is a heterocyclic compound . It is primarily used as a building block for the synthesis of various materials . .
Mode of Action
It is known to exhibit a wide range of properties such as fluorescence and electrochemical activity .
Biochemical Pathways
It is primarily used in the synthesis of polymers, nanomaterials, and organic light-emitting diodes (OLEDs) .
Result of Action
Future Directions
Properties
IUPAC Name |
4-[2-[3,5-bis(2-pyridin-4-ylethynyl)phenyl]ethynyl]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H15N3/c1(22-7-13-28-14-8-22)4-25-19-26(5-2-23-9-15-29-16-10-23)21-27(20-25)6-3-24-11-17-30-18-12-24/h7-21H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBEZONFKGMUPNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C#CC2=CC(=CC(=C2)C#CC3=CC=NC=C3)C#CC4=CC=NC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
168289-78-9 | |
Record name | 4,4',4''-[(Benzene-1,3,5-triyl)triethyne-2,1-diyl]tripyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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